Cas no 676541-37-0 ((2-Bromophenyl)(cyclopropyl)methanol)

• Product Name: (2-Bromophenyl)(cyclopropyl)methanol
• CAS No: 676541-37-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD16293502
• CID: 2103004
• Update Time: 2025-10-30

(2-Bromophenyl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)(cyclopropyl)methanol
• Cyclopropyl (2-bromophenyl)methanol
• 2-Bromo-alpha-cyclopropylbenzenemethanol
• (2-Bromophenyl)(cyclopropyl)methanol

• MDL： MFCD16293502
• Inchi： 1S/C10H11BrO/c11-9-4-2-1-3-8(9)10(12)7-5-6-7/h1-4,7,10,12H,5-6H2
• InChI Key： YLQPWFYRWGMDGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromophenyl)(cyclopropyl)methanol

Comprehensive Overview of (2-Bromophenyl)(cyclopropyl)methanol (CAS No. 676541-37-0)

(2-Bromophenyl)(cyclopropyl)methanol (CAS No. 676541-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a bromophenyl group and a cyclopropyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁BrO, highlights its potential for diverse applications, including drug discovery and material science. Researchers often explore its reactivity in cross-coupling reactions and chiral synthesis, making it a valuable tool for modern organic methodologies.

The growing interest in (2-Bromophenyl)(cyclopropyl)methanol aligns with trends in sustainable chemistry and green synthesis. As industries seek eco-friendly alternatives, this compound’s role in catalyzed transformations and atom-efficient processes has become a focal point. For instance, its application in palladium-catalyzed reactions aligns with the demand for reducing hazardous waste. Users frequently search for "green synthesis of bromophenyl derivatives" or "cyclopropyl alcohol applications," reflecting the compound’s relevance in contemporary research.

From a structural perspective, the presence of both a bromine substituent and a hydroxyl group in (2-Bromophenyl)(cyclopropyl)methanol enables selective functionalization. This property is critical for designing bioactive molecules, particularly in medicinal chemistry. Recent studies highlight its utility in constructing heterocyclic frameworks, a key area for developing novel therapeutics. Queries like "bromophenyl intermediates in drug design" or "cyclopropyl methanol derivatives" underscore its importance in addressing challenges such as drug resistance and targeted delivery.

Analytical techniques for characterizing 676541-37-0 include NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a priority for laboratories adhering to Good Manufacturing Practices (GMP). The compound’s stability under various conditions is another frequent topic, with searches like "storage conditions for bromophenyl alcohols" or "handling cyclopropyl methanol compounds." Such practical considerations are vital for industrial-scale applications.

In summary, (2-Bromophenyl)(cyclopropyl)methanol (CAS No. 676541-37-0) exemplifies the intersection of innovation and utility in organic chemistry. Its adaptability to catalytic systems and relevance in pharmaceutical intermediates make it a compound of enduring interest. By addressing common search queries and aligning with sustainable practices, this overview bridges technical depth with user-centric insights, enhancing its value for researchers and industry professionals alike.